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Experimental Data on Kurarinol

The table below summarizes key quantitative data and experimental conditions from recent studies involving

kurarinol.
Reported Kurarinol  Key Findings & Cell Line / Positive
Assay Type . .
Concentrations Experimental Context Model Control
Anti-tyrosinase IC(_{50}): 86.92 uM Non-competitive In vitro Kojic acid
Activity [1] (L-tyrosine), 205.30 inhibition of mushroom (enzyme (IC(_{50}):
UM (L-DOPA) tyrosinase; Ki values of assay) 23.73 uM)
100.6 uM (L-tyrosine).
Cytotoxicity & Tested up to 600 Showed no cytotoxicity to  MRC-5 cells Not

Melanogenesis pg/mL human MRC-5 fibroblast specified
[1] cells at 600 pg/mL.
Modulatory Specific One of several B16F10 Varies by
Effects [2] concentrations not prenylated flavonoids murine assay
detailed from S. flavescens melanoma
evaluated for effects on cells &
melanogenesis. zebrafish
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General Best Practices for DMSO Use

While the searched literature does not specify the DMSO control concentration for kurarinoel, general cell
culture protocols provide guidance. The maximum DMSO concentration in cell-based assays is typically
0.1% to 1.0% (v/v), with 0.1% being common for sensitive cell lines to ensure no solvent toxicity [3] [1].
Researchers should include a vehicle control group treated with the same final concentration of DMSO used

to dissolve the compound.

How to Proceed Without Explicit Data

Since the exact DMSO concentration for kurarinel is not published, you can determine a suitable
concentration by considering the solubility of kurarinel and running a cytotoxicity assay for your DMSO

vehicle. The workflow below outlines the general decision process for determining solvent concentration.
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< petermine Solvent Concentation_>

Determine compound
solubility in DMSO

:

Define maximum final DMSO
concentration for cell model

/

Prepare stock solution
and serial dilutions

/

Conduct vehicle control
cytotoxicity assay

Final DMSO concentration
does not affect cell viability

Proceed with experiments Lower DMSO concentration
using defined concentration and repeat validation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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